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Compound of Interest

Compound Name: Boc-4-methyl-D-phenylalanine

CAS No.: 80102-27-8

Cat. No.: B558662

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-4-methyl-D-phenylalanine (Boc-4-methyl-D-phenylalanine) is a

chemically modified, non-proteinogenic amino acid that serves as a critical building block in the

synthesis of therapeutic peptides and peptidomimetics. The incorporation of this unnatural

amino acid can significantly enhance the pharmacological properties of peptide-based drugs,

including increased metabolic stability, improved receptor affinity, and altered conformational

profiles. This technical guide provides an in-depth overview of the physicochemical properties,

synthesis, and applications of Boc-4-methyl-D-phenylalanine, with a focus on its role in drug

discovery and development.

Physicochemical Properties
Boc-4-methyl-D-phenylalanine is the D-enantiomer of its more commonly studied L-

counterpart. The presence of the tert-butoxycarbonyl (Boc) protecting group on the alpha-

amino function allows for its controlled incorporation into peptide chains during solid-phase
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peptide synthesis (SPPS). The methyl group at the para-position of the phenyl ring introduces

additional hydrophobicity, which can influence peptide-protein interactions.

Property Value Reference

Molecular Weight 279.34 g/mol [1]

Molecular Formula C₁₅H₂₁NO₄ [1]

CAS Number 80102-27-8

Appearance White to off-white powder [2]

Optical Rotation
[α]D20 = -16 ± 2º (c=1 in

MeOH) (estimated)
[1]

Melting Point 79-86 °C [1]

Purity ≥ 99% (HPLC) [1]

Note: The optical rotation is an estimated value for the D-isomer, based on the reported value

of +16 ± 2º for the L-isomer. Enantiomers have equal and opposite optical rotations.

Synthesis of Boc-4-methyl-D-phenylalanine
The synthesis of Boc-4-methyl-D-phenylalanine typically involves the protection of the amino

group of 4-methyl-D-phenylalanine with a tert-butoxycarbonyl (Boc) group. A general and

widely used method for this transformation is the reaction of the amino acid with di-tert-butyl

dicarbonate (Boc)₂O under basic conditions.

Experimental Protocol: N-Boc Protection of 4-methyl-D-
phenylalanine
Materials:

4-methyl-D-phenylalanine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH) or triethylamine (TEA)
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1,4-Dioxane or a similar suitable solvent

Water

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl) or potassium bisulfate (KHSO₄) for acidification

Procedure:

Dissolution: Dissolve 4-methyl-D-phenylalanine in a mixture of 1,4-dioxane and a 1N

aqueous solution of sodium hydroxide. The mixture should be stirred vigorously until the

amino acid is completely dissolved.[3]

Reaction: Cool the solution in an ice bath. Add di-tert-butyl dicarbonate ((Boc)₂O) to the

solution portion-wise while maintaining the temperature at or below 10°C.

Stirring: Allow the reaction mixture to warm to room temperature and stir overnight. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

Concentrate the reaction mixture under reduced pressure to remove the organic solvent.

Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like

hexane to remove any unreacted (Boc)₂O.

Cool the aqueous layer in an ice bath and carefully acidify to a pH of 2-3 with a cold 1N

HCl solution or a saturated solution of potassium bisulfate.[3] A white precipitate of the

product should form.

Extract the product into ethyl acetate.
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Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.[3]

Purification: The crude Boc-4-methyl-D-phenylalanine can be purified by recrystallization

from a suitable solvent system, such as ethyl acetate/hexane, to yield a white crystalline

solid.[3]
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General Workflow for N-Boc Protection of 4-methyl-D-phenylalanine
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Workflow for Incorporating Boc-4-methyl-D-phenylalanine in SPPS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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